Cas no 68707-70-0 (2,3-dimethylpyridin-4-yl acetate)

• Product Name: 2,3-dimethylpyridin-4-yl acetate
• CAS No: 68707-70-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5233679
• PubChem ID: 68703080
• Update Time: 2025-05-20

2,3-dimethylpyridin-4-yl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol, 2,3-dimethyl-, 4-acetate
• 2,3-dimethylpyridin-4-yl acetate

• Inchi： 1S/C9H11NO2/c1-6-7(2)10-5-4-9(6)12-8(3)11/h4-5H,1-3H3
• InChI Key： IVDPBBFBRQVQEI-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(OC(=O)C)=C1C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,3-dimethylpyridin-4-yl acetate

Professional Introduction to 2,3-dimethylpyridin-4-yl acetate (CAS No. 68707-70-0)

2,3-dimethylpyridin-4-yl acetate, identified by its Chemical Abstracts Service (CAS) number 68707-70-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of pyridine exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2,3-dimethylpyridin-4-yl acetate consists of a pyridine ring substituted with two methyl groups at the 2 and 3 positions, with an acetyl group attached to the 4-position nitrogen. This specific arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and interaction with biological targets. The presence of the acetyl moiety enhances its utility as a synthetic building block, facilitating the introduction of additional functional groups through various chemical transformations.

In recent years, 2,3-dimethylpyridin-4-yl acetate has garnered attention in the pharmaceutical industry due to its potential role as a precursor in the synthesis of bioactive molecules. Researchers have explored its applications in developing novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders. The pyridine scaffold is widely recognized for its ability to interact with neurological receptors, making derivatives like this compound promising candidates for further investigation.

One of the most compelling aspects of 2,3-dimethylpyridin-4-yl acetate is its versatility in synthetic chemistry. The compound serves as a key intermediate in the preparation of more complex molecules, including heterocyclic compounds and pharmacophores. Its reactivity allows for modifications such as nucleophilic substitution, reduction, and coupling reactions, enabling chemists to tailor its structure for specific applications. This adaptability has made it a staple in medicinal chemistry libraries and industrial processes.

Recent studies have highlighted the biological significance of 2,3-dimethylpyridin-4-yl acetate by demonstrating its potential interactions with enzymes and receptors involved in metabolic pathways. For instance, researchers have investigated its effects on cytochrome P450 enzymes, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting drug efficacy and toxicity, thereby guiding the development of safer and more effective pharmaceuticals.

The compound's structural similarity to naturally occurring pyridine derivatives has also sparked interest in its potential use as a ligand or scaffold for enzyme inhibition. In particular, its ability to mimic or modulate the binding sites of target proteins has been explored in the context of enzyme kinetics and mechanism-based inhibition. Such studies contribute to a deeper understanding of biochemical pathways and open new avenues for drug discovery.

From an industrial perspective, 2,3-dimethylpyridin-4-yl acetate (CAS No. 68707-70-0) is produced through well-established synthetic routes that ensure high purity and yield. Manufacturers adhere to stringent quality control measures to meet the demands of pharmaceutical research institutions and chemical supply companies. The compound's stability under various storage conditions further enhances its practicality as a laboratory reagent.

The application of computational chemistry has also played a pivotal role in studying 2,3-dimethylpyridin-4-yl acetate. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments, including within biological systems. These simulations provide insights into binding affinities, metabolic stability, and potential side effects, streamlining the drug development process.

In conclusion,2,3-dimethylpyridin-4-yl acetate represents a fascinating compound with broad utility across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule,2,3-dimethylpyridin-4-yl acetate is poised to remain at the forefront of scientific innovation.